Cas no 71155-68-5 ([3-(acetyloxy)-4-methoxyphenyl]methanediyl diacetate)

• Product Name: [3-(acetyloxy)-4-methoxyphenyl]methanediyl diacetate
• CAS No: 71155-68-5
• MF: C₁₄H₁₆O₇
• MW: 296.272644996643
• CID: 976158
• PubChem ID: 262290
• Update Time: 2025-04-19

[3-(acetyloxy)-4-methoxyphenyl]methanediyl diacetate Chemical and Physical Properties

Names and Identifiers

• [3-(acetyloxy)-4-methoxyphenyl]methanediyl diacetate
• [5-(diacetyloxymethyl)-2-methoxyphenyl] acetate
• NSC95743
• DTXSID10294296
• NCIOpen2_006026
• 71155-68-5
• NSC-95743

• Inchi： 1S/C14H16O7/c1-8(15)19-13-7-11(5-6-12(13)18-4)14(20-9(2)16)21-10(3)17/h5-7,14H,1-4H3
• InChI Key： NKTWGBVMIBQCSI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C1C=CC(=C(C=1)OC(C)=O)OC)OC(C)=O

Computed Properties

• Exact Mass: 296.08958
• Monoisotopic Mass: 296.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters